An In-depth Technical Guide to the Photophysical Properties of IR-797 Chloride
An In-depth Technical Guide to the Photophysical Properties of IR-797 Chloride
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core photophysical properties of IR-797 chloride, a near-infrared (NIR) cyanine dye. The information is intended to support researchers and professionals in the fields of biophotonics, drug delivery, and molecular imaging. This document outlines the key spectral characteristics, details relevant experimental protocols, and provides visual representations of the underlying photophysical processes and experimental workflows.
Core Photophysical Properties of IR-797 Chloride
IR-797 chloride is a heptamethine cyanine dye that exhibits strong absorption and emission in the near-infrared spectrum.[1] This spectral window is particularly advantageous for biological applications due to reduced light scattering by tissues, lower autofluorescence from endogenous molecules, and deeper photon penetration.[1] The key photophysical parameters of IR-797 chloride are summarized below.
| Property | Value | Solvent | Notes |
| Absorption Maximum (λmax) | ~797 nm | Methanol | The absorption maximum can be influenced by the solvent environment (solvatochromism).[1][2] Some sources report a broader absorption range of 780-800 nm.[1] |
| Molar Extinction Coefficient (ε) | Data not available | - | For many heptamethine cyanine dyes, this value is typically high, often exceeding 1 x 105 M-1cm-1, indicating efficient light absorption.[1] |
| Emission Maximum (λem) | Data not available | - | The emission occurs in the near-infrared region and is shifted to a longer wavelength compared to the absorption maximum (Stokes shift).[1] |
| Fluorescence Quantum Yield (Φf) | Data not available | - | This value represents the efficiency of the conversion of absorbed photons into emitted photons.[3][4] |
| Fluorescence Lifetime (τ) | Data not available | - | This parameter describes the average time the molecule spends in the excited state before returning to the ground state. |
Experimental Protocols
The characterization of the photophysical properties of IR-797 chloride involves standard spectroscopic techniques. The following sections detail the methodologies for these key experiments.
2.1 UV-Vis Absorption Spectroscopy
This protocol is used to determine the absorption spectrum and the wavelength of maximum absorbance (λmax) of IR-797 chloride.
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Materials and Equipment:
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IR-797 chloride
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Spectroscopic grade solvent (e.g., methanol)
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Dual-beam UV-Vis spectrophotometer
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Quartz cuvettes (1 cm path length)
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Volumetric flasks and pipettes
-
-
Procedure:
-
Prepare a stock solution of IR-797 chloride of a known concentration (e.g., 10-4 M) in the desired solvent.
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From the stock solution, prepare a series of dilutions to obtain solutions with absorbances in the range of 0.1 to 1.0 at the expected λmax.
-
Calibrate the spectrophotometer using a cuvette filled with the pure solvent as a reference.
-
Record the absorption spectrum of each diluted solution over a relevant wavelength range (e.g., 600-900 nm).[5]
-
Identify the wavelength of maximum absorbance (λmax) from the spectra.
-
To determine the molar extinction coefficient (ε), plot absorbance at λmax versus concentration. According to the Beer-Lambert law (A = εcl), the slope of the resulting linear fit will be the molar extinction coefficient (where 'c' is the concentration and 'l' is the path length).
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2.2 Fluorescence Spectroscopy
This protocol is used to measure the fluorescence emission spectrum and identify the wavelength of maximum emission (λem).
-
Materials and Equipment:
-
Fluorometer (fluorescence spectrometer)
-
Solution of IR-797 chloride with an absorbance of < 0.1 at the excitation wavelength to avoid inner filter effects.
-
Quartz cuvettes (1 cm path length)
-
-
Procedure:
-
Prepare a dilute solution of IR-797 chloride in the desired solvent.
-
Set the excitation wavelength of the fluorometer to the λmax determined from the absorption spectrum (or a suitable laser line).
-
Record the fluorescence emission spectrum over a wavelength range longer than the excitation wavelength (e.g., 800-1000 nm).
-
The peak of the emission spectrum corresponds to the λem.
-
It is crucial to correct the raw emission spectra for the instrument's wavelength-dependent response to obtain the true emission profile.[4]
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2.3 Relative Fluorescence Quantum Yield Determination
The fluorescence quantum yield (Φf) is often determined using a comparative method, referencing a standard with a known quantum yield.[6]
-
Materials and Equipment:
-
Fluorometer
-
UV-Vis spectrophotometer
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IR-797 chloride solution
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A suitable reference standard with a known quantum yield in the same spectral region (e.g., IR-26, Φf = 0.5% in 1,2-dichloroethane).[7]
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Spectroscopic grade solvents
-
-
Procedure:
-
Prepare a series of dilute solutions of both the IR-797 chloride sample and the reference standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1.
-
Measure the absorbance of each solution at the chosen excitation wavelength using a UV-Vis spectrophotometer.
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Measure the fluorescence emission spectrum for each solution using a fluorometer, ensuring identical instrument settings (e.g., excitation wavelength, slit widths) for both the sample and the standard.
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Integrate the area under the corrected emission spectrum for each solution to obtain the integrated fluorescence intensity (I).
-
Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard. The slopes of these plots (Grad) are determined.
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The quantum yield of the sample (ΦX) is calculated using the following equation:[6]
ΦX = ΦST * (GradX / GradST) * (ηX2 / ηST2)
Where:
-
ΦST is the quantum yield of the standard.
-
GradX and GradST are the gradients from the plots of integrated fluorescence intensity vs. absorbance for the sample and standard, respectively.
-
ηX and ηST are the refractive indices of the solvents used for the sample and standard, respectively (if different solvents are used).
-
-
Visualizations
The following diagrams illustrate the experimental workflow for characterizing the photophysical properties of IR-797 chloride and the fundamental electronic transitions involved.
References
- 1. IR-797 chloride | Benchchem [benchchem.com]
- 2. IR-797 chloride Dye content 70 110992-55-7 [sigmaaldrich.com]
- 3. Relative and absolute determination of fluorescence quantum yields of transparent samples | Springer Nature Experiments [experiments.springernature.com]
- 4. Making sure you're not a bot! [opus4.kobv.de]
- 5. homepages.gac.edu [homepages.gac.edu]
- 6. chem.uci.edu [chem.uci.edu]
- 7. Near-infrared fluorescence imaging in the largely unexplored window of 900-1,000 nm - PMC [pmc.ncbi.nlm.nih.gov]
